Cas no 282723-19-7 (3-Chloro-2-ethoxy-4-iodo-pyridine)

• Product Name: 3-Chloro-2-ethoxy-4-iodo-pyridine
• CAS No: 282723-19-7
• MF: C₇H₇ClINO
• MW: 283.494053125381
• CID: 5079036
• Update Time: 2025-06-08

3-Chloro-2-ethoxy-4-iodo-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-ethoxy-4-iodo-pyridine
• 3-chloro-2-ethoxy-4-iodopyridine
• Pyridine, 3-chloro-2-ethoxy-4-iodo-
• 2-Ethoxy-3-chloro-4-iodopyridine
• 3-Chloro-2-ethoxy-4-iodo-pyridine

• Inchi： 1S/C7H7ClINO/c1-2-11-7-6(8)5(9)3-4-10-7/h3-4H,2H2,1H3
• InChI Key： KXFIKMRVWSRTNW-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1Cl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-ethoxy-4-iodo-pyridine

Introduction to 3-Chloro-2-ethoxy-4-iodo-pyridine (CAS No. 282723-19-7)

3-Chloro-2-ethoxy-4-iodo-pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 282723-19-7, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and broad applications in medicinal chemistry. The presence of multiple substituents—chloro, ethoxy, and iodo—enhances its utility as a building block for more complex molecules, making it a valuable asset in the development of novel bioactive compounds.

The structural features of 3-Chloro-2-ethoxy-4-iodo-pyridine contribute to its role as a key precursor in synthetic pathways. The chloro group at the 3-position and the iodo group at the 4-position provide electrophilic centers that are susceptible to nucleophilic substitution reactions, while the ethoxy group at the 2-position introduces steric and electronic modulation. These characteristics make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing biaryl frameworks prevalent in many drug candidates.

In recent years, the demand for 3-Chloro-2-ethoxy-4-iodo-pyridine has surged due to its application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to develop kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The pyridine core is a common motif in these inhibitors, often serving as a scaffold that interacts with specific amino acid residues in protein targets. The halogen substituents further facilitate derivatization, allowing chemists to fine-tune binding affinity and selectivity.

One notable area of research involving 3-Chloro-2-ethoxy-4-iodo-pyridine is in the development of antiviral agents. The structural versatility of this intermediate has been exploited to create molecules with potent activity against viruses such as HIV and hepatitis C. By modifying the substituents on the pyridine ring, scientists have been able to generate compounds that disrupt viral replication cycles or inhibit enzyme-mediated processes essential for viral survival. The chloro and iodo groups are particularly useful for introducing further functionalization through metal-catalyzed reactions, enabling access to diverse chemical libraries for high-throughput screening.

The agrochemical industry has also benefited from the use of 3-Chloro-2-ethoxy-4-iodo-pyridine. Its incorporation into herbicides and fungicides has led to the development of more effective crop protection agents. The ability to perform regioselective functionalization allows chemists to design molecules that exhibit high specificity toward pathogenic fungi or unwanted plant species while minimizing toxicity to crops. This precision is critical in modern agriculture, where sustainable practices are increasingly prioritized.

From a synthetic chemistry perspective, 3-Chloro-2-ethoxy-4-iodo-pyridine serves as a versatile platform for exploring new reaction methodologies. Researchers have demonstrated its utility in transition-metal-catalyzed C-H activation and functionalization, expanding the toolkit available for constructing complex organic molecules efficiently. Such advancements not only accelerate drug discovery but also contribute to green chemistry initiatives by reducing reliance on traditional synthetic steps involving harsh reagents or excessive waste generation.

The pharmacokinetic properties of derivatives synthesized from 3-Chloro-2-ethoxy-4-iodo-pyridine are another area of active investigation. By optimizing substitution patterns on the pyridine ring, scientists aim to improve bioavailability, metabolic stability, and cellular permeability. These factors are critical determinants of a drug's efficacy and safety profile. Computational modeling and experimental validation have been employed to elucidate structure-property relationships, guiding medicinal chemists toward more promising candidates.

In conclusion, 3-Chloro-2-ethoxy-4-iodo-pyridine (CAS No. 282723-19-7) represents a cornerstone intermediate in synthetic organic chemistry with far-reaching implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes enable diverse transformations that have fueled innovation in drug discovery and industrial applications. As research continues to uncover new synthetic possibilities and therapeutic uses, this compound will undoubtedly remain integral to advancing chemical biology and addressing global challenges in health and agriculture.